Cas no 2248415-40-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-carboxylate
• CAS No: 2248415-40-7
• MF: C₂₀H₁₇NO₅
• MW: 351.352685689926
• CID: 5842533
• PubChem ID: 165730946
• Update Time: 2025-06-25

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248415-40-7
• EN300-6519767
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-carboxylate

• Inchi： 1S/C20H17NO5/c1-20(2)11-15(12-7-5-6-10-16(12)25-20)19(24)26-21-17(22)13-8-3-4-9-14(13)18(21)23/h3-10,15H,11H2,1-2H3
• InChI Key： KNFKNLCTYSMZIG-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)CC1(C)C

Computed Properties

• Exact Mass: 351.11067264g/mol
• Monoisotopic Mass: 351.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-carboxylate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-carboxylate (CAS No. 2248415-40-7)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-carboxylate (CAS No. 2248415-40-7) is a specialized organic molecule with a unique structural framework. Its name reflects the presence of two key moieties: the 1,3-dioxo-2,3-dihydro-1H-isoindole (phthalimide) group and the 2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-carboxylate (chromane carboxylate) segment. This combination makes it a subject of interest in pharmaceutical and material science research, particularly in the development of novel bioactive compounds and functional materials.

In recent years, the demand for phthalimide derivatives and chromane-based compounds has surged due to their diverse applications. Researchers are actively exploring their potential in drug discovery, especially for targeting inflammation, oxidative stress, and metabolic disorders. The 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl group is known for its electron-withdrawing properties, which can enhance the stability and reactivity of the molecule. Meanwhile, the 2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-carboxylate moiety contributes to lipophilicity, making it a candidate for improving drug delivery systems.

One of the trending topics in organic chemistry is the design of multifunctional heterocyclic compounds, and CAS No. 2248415-40-7 fits this category perfectly. Its structure allows for modifications that can tailor its properties for specific applications, such as enzyme inhibition or photophysical activity. For instance, the phthalimide segment is often associated with anti-inflammatory and anticancer activities, while the chromane ring is linked to antioxidant effects. This dual functionality makes the compound a promising scaffold for further derivatization.

From a synthetic perspective, the preparation of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-carboxylate involves multi-step organic reactions, including esterification and cyclization. The purity and yield of the final product are critical, as impurities can affect its performance in downstream applications. Advanced analytical techniques like HPLC, NMR, and mass spectrometry are employed to characterize the compound and ensure its quality.

In the context of green chemistry, there is growing interest in optimizing the synthesis of such compounds to minimize waste and energy consumption. Researchers are exploring catalytic methods and solvent-free conditions to produce CAS No. 2248415-40-7 more sustainably. This aligns with the broader industry shift toward environmentally friendly and cost-effective manufacturing processes.

The potential applications of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-carboxylate extend beyond pharmaceuticals. Its unique structure could be leveraged in the development of organic semiconductors, fluorescent probes, or polymeric materials. For example, the phthalimide group is known to contribute to electron transport properties, which are valuable in optoelectronic devices. Similarly, the chromane ring's stability under UV light makes it suitable for photostabilizers in coatings and plastics.

As the scientific community continues to explore the versatility of heterocyclic compounds, CAS No. 2248415-40-7 stands out as a molecule with significant untapped potential. Its combination of bioactivity and material properties makes it a compelling subject for interdisciplinary research. Future studies may focus on its structure-activity relationships or its integration into nanotechnology applications.

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-carboxylate represents a fascinating intersection of chemistry and innovation. Its structural complexity and functional diversity position it as a valuable compound for advancing both therapeutic and technological frontiers. With ongoing research, this molecule could play a pivotal role in addressing some of the most pressing challenges in healthcare and advanced materials.